1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide

• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 1-propan-2-yl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)indole-4-carboxamide
• InChI: InChI=1S/C19H19N5O/c1-13(2)23-11-9-14-15(6-5-7-16(14)23)19(25)20-12-18-22-21-17-8-3-4-10-24(17)18/h3-11,13H,12H2,1-2H3,(H,20,25)
• InChI Key: BUUGSQKCGZGECG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C(C=CC=C21)C(=O)NCC3=NN=C4N3C=CC=C4

Description

1,2,4-triazolo[4,3-a]pyridin-3(2H)-one , is a compound with the following properties:

• Empirical Formula: C₆H₅N₃O
• Molecular Weight: 135.12 g/mol
• CAS Number: 6969-71-7
• EC Number: 230-191-8
• MDL Number: MFCD00022632
• Synonyms: 3-Hydroxytriazolo[4,3-a]pyridine, s-Triazolo[4,3-a]pyridin-3-ol

Preparation Methods

Synthetic Routes::

Efficient Synthesis: One method involves a catalyst-free, additive-free, and eco-friendly approach using microwave conditions .

X-ray Structure: Another synthesis route yields an off-pale yellow solid with a yield of 92% and a melting point of 188–189 °C .

Chemical Reactions Analysis

1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide can undergo various reactions:

Oxidation, Reduction, and Substitution: It participates in these types of reactions.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation.

Major Products: The products formed vary based on the reaction type.

Scientific Research Applications

This compound finds applications in:

Chemistry: As a building block for more complex molecules.

Biology: Potentially as a pharmacophore fragment due to its unique structure .

Medicine: Investigate its potential therapeutic effects.

Industry: Explore its use in materials science or other industrial applications.

Mechanism of Action

The precise mechanism by which this compound exerts its effects remains an active area of research. It likely interacts with specific molecular targets and pathways.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features.

Similar Compounds: Explore related compounds for context.